Cas no 1805056-49-8 (Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1805056-49-8
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886065
• Update Time: 2025-10-29

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)4-2-5(8(12)13)14-6(3-10)7(4)11/h2,8H,3H2,1H3
• InChI Key： VHDMXPWXQWSLBL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(=O)OC)=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805056-49-8): A Comprehensive Overview

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805056-49-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its fluorinated pyridine core and ester functionality, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate incorporates several key features that make it particularly interesting for medicinal chemistry applications. The presence of a chloromethyl group at the 2-position and a difluoromethyl group at the 6-position introduces both reactivity and electronic modulation, which can be exploited to enhance binding affinity and selectivity in drug design. Additionally, the fluoropyridine core is a well-documented pharmacophore in many bioactive molecules, contributing to favorable pharmacokinetic properties such as metabolic stability and membrane permeability.

In recent years, there has been a surge in research focusing on fluorinated heterocycles as key components in drug discovery. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacological profiles, including increased potency, reduced toxicity, and enhanced bioavailability. Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate exemplifies this trend, as its structure suggests potential applications in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The chloromethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines or alcohols. This reactivity makes it an ideal candidate for constructing peptidomimetics or other biologically relevant scaffolds. Furthermore, the ester functionality at the 4-position can be hydrolyzed to yield a carboxylic acid, which can then be further modified through amide bond formation or other transformations.

The synthesis of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate presents an intriguing challenge due to the need for precise control over regioselectivity and functional group compatibility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve the desired product with high yield and purity. Recent advances in flow chemistry have also shown promise in streamlining the synthesis of complex fluorinated compounds like this one, offering improved scalability and reproducibility.

The pharmacological potential of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate has been explored in several preclinical studies. Its structural features suggest activity against enzymes and receptors involved in inflammatory diseases, cancer, and central nervous system disorders. For instance, the combination of the difluoromethyl group and the pyridine core may contribute to inhibitory effects on kinases or other enzymes that play critical roles in disease pathogenesis. Additionally, the presence of fluorine atoms can influence metabolic stability, potentially leading to longer half-lives and improved therapeutic efficacy.

In conclusion, Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate represents a valuable asset in the pharmaceutical chemist's toolkit. Its unique structural features offer multiple opportunities for further derivatization and optimization, making it a promising candidate for future drug development. As research in fluorinated heterocycles continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.